N-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)methanesulfonamide

• IUPAC Name: N-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C12H19FN2O2S/c1-15(2)9-3-8-14-18(16,17)10-11-4-6-12(13)7-5-11/h4-7,14H,3,8-10H2,1-2H3
• InChI Key: JZSYNTDQZVHCDU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNS(=O)(=O)CC1=CC=C(C=C1)F
• Molecular Formula: C12H19FN2O2S
• Molecular Weight: 274.36 g/mol

Description

N-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)methanesulfonamide, commonly known as DFMS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. DFMS is a sulfonamide derivative that has been synthesized through various methods and has been found to exhibit unique biochemical and physiological effects.

Scientific Research Applications

DFMS has been extensively studied for its potential applications in scientific research. One of the primary applications of DFMS is in the field of neuroscience, where it has been found to inhibit the activity of the enzyme carbonic anhydrase. This inhibition leads to the reduction of carbon dioxide levels in the brain, which has been linked to the treatment of various neurological disorders, such as epilepsy and migraine.

Mechanism of Action

DFMS works by inhibiting the activity of carbonic anhydrase, which is an enzyme that catalyzes the reversible hydration of carbon dioxide. By inhibiting this enzyme, DFMS reduces the levels of carbon dioxide in the brain, which has been linked to the treatment of various neurological disorders.
Biochemical and Physiological Effects
DFMS has been found to exhibit unique biochemical and physiological effects. It has been shown to reduce the levels of carbon dioxide in the brain, which can lead to the treatment of various neurological disorders. DFMS has also been found to have anxiolytic and antidepressant effects, which make it a potential candidate for the treatment of anxiety and depression.

Advantages and Limitations for Lab Experiments

DFMS has several advantages and limitations for lab experiments. One of the advantages is that it has been extensively studied and has a well-established mechanism of action. Another advantage is that it has been found to exhibit unique biochemical and physiological effects, which make it a potential candidate for the treatment of various neurological disorders. However, one of the limitations is that it has not been extensively studied in vivo, which limits its potential applications in clinical settings.

Future Directions

There are several future directions for the study of DFMS. One potential direction is to study its effects on other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Another potential direction is to study its effects on other physiological systems, such as the cardiovascular system. Additionally, future studies could focus on developing more efficient synthesis methods for DFMS, which could make it more accessible for scientific research.
Conclusion
In conclusion, DFMS is a sulfonamide derivative that has gained significant attention in the scientific community due to its potential applications in research. It has been synthesized through various methods and has been found to exhibit unique biochemical and physiological effects. DFMS has been extensively studied for its potential applications in the treatment of various neurological disorders, and there are several future directions for its study. While there are limitations to its use in lab experiments, DFMS has the potential to make significant contributions to the field of scientific research.